Cas no 140616-41-7 (1-Hexadecanol, 2-butyl-)

• Product Name: 1-Hexadecanol, 2-butyl-
• CAS No: 140616-41-7
• MF: C₂₀H₄₂O
• MW: 298.546886920929
• CID: 1298970
• Update Time: 2024-08-04

1-Hexadecanol, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol, 2-butyl-

• Inchi： 1S/C20H42O/c1-3-5-7-8-9-10-11-12-13-14-15-16-18-20(19-21)17-6-4-2/h20-21H,3-19H2,1-2H3
• InChI Key： ILCYSZWNUDCYAS-UHFFFAOYSA-N
• SMILES： C(O)C(CCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.32376

Experimental Properties

• Density: 0.837±0.06 g/cm3(Predicted)
• Boiling Point: 357.7±10.0 °C(Predicted)
• PSA: 20.23
• pka: 15.04±0.10(Predicted)